3-oxo-5-((tetrahydrofuran-2-yl)methyl)-N-(thiazol-2-yl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 3-oxo-5-(oxolan-2-ylmethyl)-N-(1,3-thiazol-2-yl)-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C15H15N5O3S/c21-13(17-15-16-3-5-24-15)10-7-20(6-9-2-1-4-23-9)8-11-12(10)18-19-14(11)22/h3,5,7-9H,1-2,4,6H2,(H,19,22)(H,16,17,21)
• InChI Key: CDVASVUSDHOJJR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=C3C(=NNC3=O)C(=C2)C(=O)NC4=NC=CS4
• Molecular Formula: C15H15N5O3S
• Molecular Weight: 345.4 g/mol

Description

The compound “3-oxo-5-((tetrahydrofuran-2-yl)methyl)-N-(thiazol-2-yl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide” is a chemical compound that contains a thiazole ring. Thiazole is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. It is an important heterocycle in the world of chemistry.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole-containing compounds can participate in various chemical reactions due to the reactive positions on the thiazole ring. These reactions include donor–acceptor, nucleophilic, and oxidation reactions.

Scientific Research Applications

Anticancer Properties

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is commonly used to assess cell viability based on redox potential. Active, respiring cells convert MTT into an insoluble purple formazan. .

Mechanism of Action

The mechanism of action of thiazole-containing compounds can vary widely depending on their specific structure and the biological systems they interact with. They may activate or stop biochemical pathways and enzymes or stimulate or block receptors in the biological systems.

Future Directions

Thiazole-containing compounds have been the focus of medicinal chemists due to their potential as therapeutic agents for a variety of pathological conditions. Future research may focus on finding new leads that may later be translated into new drugs.